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Compound of Interest

Compound Name: Strontium-85

Cat. No.: B084106

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the handling of
Strontium-85 (Sr-85) in a laboratory setting. Adherence to these procedures is critical for
ensuring personnel safety, maintaining a secure research environment, and complying with
regulatory standards. This guide outlines the necessary personal protective equipment (PPE),
detailed operational plans, and disposal protocols to build a foundation of trust and safety in
your laboratory operations.

Essential Safety Information: Personal Protective
Equipment (PPE)

The primary defense against radiation exposure is the consistent and correct use of Personal
Protective Equipment. The following table summarizes the minimum required PPE for handling
Strontium-85.
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Dosimetry and Dose Limits

All personnel working with Strontium-85 must be enrolled in a radiation dosimetry program to

monitor their exposure.
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Dosimeter Type

Placement Exchange Frequency

Whole Body Dosimeter (TLD
or OSLD)

On the torso, between the
) Monthly or Quarterly
neck and waist

Ring Dosimeter

On the dominant hand, under
the glove, with the label facing Monthly or Quarterly

the palm

To ensure a safe working environment, occupational dose limits are established by regulatory

bodies. All work with Strontium-85 must be conducted in accordance with the ALARA (As Low

As Reasonably Achievable) principle to minimize radiation exposure.

Exposure Type

Annual Occupational Dose Limit

Whole Body (Total Effective Dose Equivalent) 5,000 mrem (50 mSv)[1]

Lens of the Eye

15,000 mrem (150 mSv)

Skin or any Extremity

50,000 mrem (500 mSv)

General Public

100 mrem (1 mSv)[2]

Shielding Requirements for Strontium-85

Strontium-85 decays by electron capture, emitting a gamma ray with an energy of 0.511 MeV.

[1] Lead is an effective shielding material for attenuating these gamma rays. A minimum of 0.7

cm of lead is recommended for storing and handling Sr-85.[3]

Lead Shielding Thickness

Approximate Dose Reduction

0.4 cm (Half-Value Layer for 0.511 MeV) 50%]2]
0.8 cm 75%
1.2cm 87.5%
1.6 cm 93.75%
2.0cm 96.88%
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Experimental Protocol: Preparation of a Strontium-
85 Working Solution

This protocol outlines the steps for safely preparing a diluted working solution of Strontium-85
from a stock vial.

Materials:

e Strontium-85 stock solution

e Appropriate diluent (e.g., sterile saline, buffer)
¢ Lead shielding for stock vial and work area

o Calibrated radiation survey meter

o Absorbent paper with plastic backing

o Spill tray

e Micropipettes and sterile, filtered pipette tips
» Shielded waste containers for solid and liquid radioactive waste
o Appropriate PPE (see table above)
Procedure:

e Preparation of the Work Area:

[¢]

Designate a specific area for radioactive work.

[¢]

Cover the work surface with plastic-backed absorbent paper.[3]

o

Place all necessary equipment and materials within a spill tray.

o

Position lead shielding to minimize exposure from the stock vial and work area.
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e Donning PPE:

o Put on a full-length lab coat, disposable gloves (double-layered), and safety glasses.
e Survey and Monitoring:

o Before starting, perform a background radiation survey of the work area.

o Turn on the radiation survey meter and ensure it is functioning correctly.
e Handling the Stock Vial:

o Using forceps or tongs, transfer the Sr-85 stock vial from its lead storage container to the
shielded work area.

o Perform a quick survey of the stock vial to confirm its identity and approximate activity.

o Preparation of the Dilution:

[e]

Carefully open the stock vial behind the lead shield.

o

Using a calibrated micropipette with a fresh, sterile tip, withdraw the required volume of
the Sr-85 stock solution.

o

Dispense the Sr-85 into the prepared diluent in a sterile tube.

[¢]

Gently mix the solution.

[e]

Cap the working solution vial and the stock vial securely.
e Post-Procedure Monitoring and Cleanup:
o Survey your gloves for contamination. If contaminated, change them immediately.
o Survey the work area, including pipettes and other equipment, for any contamination.

o Dispose of all contaminated materials (pipette tips, tubes, absorbent paper) in the
designated shielded radioactive waste containers.
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[e]

Return the stock vial to its lead storage container.

(¢]

Perform a final survey of the work area to ensure it is free of contamination.

[¢]

Remove and dispose of PPE in the appropriate waste stream.

[¢]

Wash hands thoroughly.

e Record Keeping:

o Document the use of Strontium-85 in the laboratory's radioisotope inventory log, including
the date, amount used, and the name of the user.

Operational Plan: Waste Disposal

All radioactive waste must be segregated and disposed of according to institutional and
regulatory guidelines.

Solid Waste:

e Segregation: Separate waste based on the radionuclide. Do not mix Strontium-85 waste
with other radioactive or hazardous waste.

¢ Collection: Use designated, clearly labeled, and shielded waste containers.

 Items: Includes gloves, absorbent paper, pipette tips, and other contaminated disposable
labware.

» Disposal: Contact your institution's Radiation Safety Officer (RSO) or Environmental Health
and Safety (EHS) department for pickup and disposal.

Liquid Waste:
e Segregation: Collect aqueous and organic liquid waste in separate, designated containers.

o Collection: Use robust, leak-proof containers that are properly labeled with the radionuclide,
activity, and chemical composition.

» Storage: Store liquid waste containers in a secondary containment tray to prevent spills.
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e Disposal: Contact your institution's RSO or EHS for guidance on disposal, as some aqueous
waste may be eligible for sewer disposal after appropriate decay and dilution, subject to strict
regulatory limits.

Emergency Protocol: Strontium-85 Spill
Decontamination

In the event of a spill, immediate and proper decontamination is crucial to prevent the spread of
contamination and minimize personnel exposure.
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Figure 1: Logical workflow for handling a Strontium-85 spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling Strontium-85]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b084106#personal-protective-equipment-for-handling-
strontium-85]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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